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Compound of Interest

Compound Name: Perfluoroheptyl iodide

Cat. No.: B042551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Perfluoroheptyl iodide (C₇F₁₅I), also known as 1-iodoperfluoroheptane, is a significant

member of the per- and polyfluoroalkyl substances (PFAS) family. Its unique properties,

stemming from the highly electronegative fluorine atoms and the reactive carbon-iodine bond,

have made it a valuable intermediate in organic synthesis and a subject of interest in various

research fields. This technical guide provides a comprehensive historical overview of the

research on Perfluoroheptyl iodide, detailing its synthesis, physicochemical properties, and

key applications, with a focus on experimental methodologies and potential biological

interactions.

Physicochemical and Spectroscopic Data
Quantitative data for Perfluoroheptyl iodide are summarized in the tables below for easy

reference and comparison.

Table 1: Physicochemical Properties of Perfluoroheptyl Iodide
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Property Value Reference

CAS Number 335-58-0 [1]

Molecular Formula C₇F₁₅I [1]

Molecular Weight 495.95 g/mol [1]

Boiling Point 137-138 °C

Physical State Liquid [1]

Table 2: Spectroscopic Data for Perfluoroheptyl Iodide

Spectroscopic Technique Key Data Points Reference

¹³C NMR
Spectra available from spectral

databases.
[1]

¹⁹F NMR
Spectra available from spectral

databases.

Infrared (IR) Spectroscopy
C-F and C-I stretching bands

are characteristic.
[1]

Mass Spectrometry (GC-MS)

Molecular ion peak and

characteristic fragmentation

patterns observed.

[1]

Experimental Protocols
Synthesis of Perfluoroheptyl Iodide via Telomerization
The primary industrial method for the synthesis of Perfluoroheptyl iodide is the telomerization

of tetrafluoroethylene (TFE) with a perfluoroalkyl iodide telogen, typically pentafluoroethyl

iodide (C₂F₅I).[2]

General Procedure:

A high-pressure reactor is charged with the telogen, pentafluoroethyl iodide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoroheptyl-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoroheptyl-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoroheptyl-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoroheptyl-iodide
https://www.benchchem.com/product/b042551?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoroheptyl-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoroheptyl-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluoroheptyl-iodide
https://www.benchchem.com/product/b042551?utm_src=pdf-body
https://www.benchchem.com/product/b042551?utm_src=pdf-body
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Telomerization/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tetrafluoroethylene monomer is introduced into the reactor.

The reaction is initiated either thermally or with a radical initiator (e.g., a peroxide).

The reaction mixture, a homologous series of perfluoroalkyl iodides, is then fractionally

distilled to isolate Perfluoroheptyl iodide.

A generalized workflow for the telomerization process is depicted in the diagram below.
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Caption: Generalized workflow for the synthesis of Perfluoroheptyl iodide via telomerization.

Radical Addition Reactions
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Perfluoroheptyl iodide is a valuable precursor for introducing the perfluoroheptyl group into

organic molecules via radical reactions.

General Procedure for Radical Addition to Alkenes:

An alkene and Perfluoroheptyl iodide are dissolved in a suitable solvent.

A radical initiator (e.g., AIBN, peroxides) or a transition metal catalyst is added.

The reaction mixture is heated or irradiated with UV light to initiate the radical chain reaction.

The product, a perfluoroheptylated alkane, is isolated and purified using standard techniques

such as chromatography.[3]

Potential Biological Activity: Interaction with the
cAMP Signaling Pathway
While direct studies on the biological effects of Perfluoroheptyl iodide are limited, research on

the closely related Perfluorooctyl iodide (PFOI) provides valuable insights into its potential

mechanisms of action. A study on PFOI demonstrated its ability to stimulate steroidogenesis in

human adrenocortical carcinoma cells (H295R) by activating the cyclic adenosine

monophosphate (cAMP) signaling pathway.[4][5] It is hypothesized that PFOI acts as an

activator of adenylyl cyclase, leading to an increase in intracellular cAMP levels.[4][5]

The proposed signaling pathway for PFOI-induced steroidogenesis is illustrated below. It is

plausible that Perfluoroheptyl iodide could act through a similar mechanism.
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Caption: Proposed cAMP signaling pathway for perfluoroalkyl iodide-induced steroidogenesis.

Conclusion
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Perfluoroheptyl iodide has a rich history as a key fluorinated building block. Its synthesis,

primarily through telomerization, has been well-established, and its utility in introducing

perfluoroalkyl chains into various molecules is widely recognized. While its own biological

activity is not extensively studied, research on analogous compounds suggests a potential role

as an endocrine disruptor through the activation of the cAMP signaling pathway. This guide

provides a foundational understanding for researchers and professionals working with this

important fluorinated compound, highlighting the need for further investigation into its biological

and toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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